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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of 2-methyl-N-
phenylaniline (CAS 1205-39-6), also known as N-phenyl-o-toluidine or 2-
methyldiphenylamine. This document consolidates available data on its chemical and physical
properties, safety information, and established synthetic and analytical methodologies. Due to
a lack of specific studies on its biological activity, this guide also presents a hypothetical
metabolic pathway based on the known metabolism of structurally related aromatic amines. All
quantitative data is summarized in structured tables for ease of reference. Detailed
experimental protocols for its synthesis and characterization are provided, along with visual
diagrams to illustrate the synthetic workflow and a putative metabolic pathway. This guide is
intended to be a valuable resource for professionals in research, chemical synthesis, and drug
development who are working with or interested in this compound.

Chemical and Physical Properties

2-methyl-N-phenylaniline is a substituted diarylamine that serves as a versatile intermediate
in organic synthesis.[1] Its structural characteristics, featuring a phenyl group and a methyl-
substituted phenyl group attached to a secondary amine, impart specific physical and chemical
properties that are critical for its application in various chemical transformations.[1]

Table 1. General and Physical Properties of 2-methyl-N-phenylaniline
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Property Value Reference(s)
CAS Number 1205-39-6 [21[3]1[4][5][6]
Molecular Formula CisHisN [2][5][6]
Molecular Weight 183.25 g/mol [11[3]1[5][6]
IUPAC Name 2-methyl-N-phenylaniline [3]
N-phenyl-o-toluidine, 2-
Synonyms methyldiphenylamine, 2- [3][4]
anilinotoluene
Colorless to yellow clear liquid
Appearance ) o [2][4]
or solid/semi-solid
Boiling Point 305 °C [4]
Flash Point 144 °C [4]
Specific Gravity (20/20) 1.07 [4]
Purity >98.0% (GC) [4]

Storage Temperature

Room temperature, in a dark

place under inert atmosphere

[2](7]

Safety and Handling

2-methyl-N-phenylaniline is classified as a hazardous substance. Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn

when handling this chemical.[8] Work should be conducted in a well-ventilated area or a fume

hood.[1]

Table 2: GHS Hazard Information for 2-methyl-N-phenylaniline
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Precautiona

. Hazard
Hazard . Signal ry Reference(s
Pictogram Statement(s
Class Word ) Statement(s )
)
P264, P280,
o H315:
Skin Irritation ] ) P302+P352,
GHSO07 Warning Causes skin [2][4][8]
(Category 2) S P332+P313,
irritation.
P362+P364
o H319: P264, P280,
Eye Irritation
) Causes P305+P351+
(Category GHSO07 Warning ) [2][41[8]
2n) serious eye P338,
irritation. P337+P313
Specific
target organ
- P261, P271,
toxicity — H335: May
) P304+P340,
Single ] cause
GHSO07 Warning ) P312, [2][8]
exposure respiratory
o P403+P233,
(Category 3), irritation.
P405, P501

Respiratory

tract irritation

Experimental Protocols
Synthesis via Buchwald-Hartwig Amination

The primary method for the synthesis of 2-methyl-N-phenylaniline is the palladium-catalyzed
Buchwald-Hartwig amination.[1] This cross-coupling reaction forms the C-N bond between an
aryl halide and an amine.

Protocol:

¢ Reaction Setup: To an oven-dried Schlenk flask, add Pdz(dba)s (1 mol%), a suitable
phosphine ligand (e.g., Xantphos, 2 mol%), and sodium tert-butoxide (1.4 equivalents). The
flask is evacuated and backfilled with argon three times.
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» Addition of Reactants: Anhydrous toluene is added, followed by 2-bromotoluene (1.0
equivalent) and aniline (1.2 equivalents).

» Reaction Conditions: The reaction mixture is heated to 100 °C and stirred under an argon
atmosphere for 18-24 hours. The progress of the reaction should be monitored by TLC or
GC-MS.

o Work-up: After the reaction is complete, the mixture is cooled to room temperature and
filtered through a pad of celite. The filtrate is concentrated under reduced pressure.

 Purification: The crude product is purified by flash column chromatography on silica gel using
a hexane/ethyl acetate gradient to yield 2-methyl-N-phenylaniline as a colorless to pale
yellow oil.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS):

o Sample Preparation: Prepare a 10 pg/mL solution of 2-methyl-N-phenylaniline in a volatile
organic solvent such as dichloromethane or ethyl acetate.

e GC Conditions:

[¢]

Column: HP-5MS (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.

[e]

Injector Temperature: 280 °C.

o

Oven Program: Initial temperature of 80 °C for 1 min, ramp to 280 °C at 10 °C/min, and
hold for 10 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

o

o Injection Mode: Splitless.
e MS Conditions:

o lonization Mode: Electron Impact (El) at 70 eV.
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o Mass Range: Scan from m/z 50 to 300.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6 mL of deuterated
chloroform (CDCIs).

e 1H NMR: Acquire the spectrum on a 400 MHz or higher spectrometer. The expected aromatic
protons will appear in the range of 4 6.8-7.4 ppm, the N-H proton as a broad singlet, and the
methyl protons around & 2.3 ppm.

e 13C NMR: Acquire a proton-decoupled 3C NMR spectrum. The aromatic carbons will
resonate in the & 115-150 ppm region, and the methyl carbon will appear around 6 17-20

ppm.

Visualizations
Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of 2-methyl-N-
phenylaniline via the Buchwald-Hartwig amination.
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Reaction Preparation
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'
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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